Cas no 131822-44-1 (3-Chloro-4'-nitrobenzophenone)

3-Chloro-4'-nitrobenzophenone structure

3-Chloro-4'-nitrobenzophenone structure

Product Name:3-Chloro-4'-nitrobenzophenone

CAS No:131822-44-1

MF:C₁₃H₈ClNO₃

MW:261.660522460938

MDL:MFCD02260378

CID:898776

Update Time:2026-04-29

3-Chloro-4'-nitrobenzophenone Chemical and Physical Properties

Names and Identifiers

- LogP
- (3-chlorophenyl)-(4-nitrophenyl)methanone
- 3-Chloro-4'-nitrobenzophenone
- MDL： MFCD02260378
- Inchi： InChI=1S/C13H8ClNO3/c14-11-3-1-2-10(8-11)13(16)9-4-6-12(7-5-9)15(17)18/h1-8H
- InChI Key： CZEUNQYRHILGSZ-UHFFFAOYSA-N
- SMILES： C1=CC(=CC(=C1)Cl)C(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

Exact Mass: 261.01934
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 3

Experimental Properties

Density: 1.367
Boiling Point: 432.3°C at 760 mmHg
Flash Point: 215.3°C
Refractive Index: 1.623
PSA: 60.21

3-Chloro-4'-nitrobenzophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	201634-1g	3-Chloro-4'-nitrobenzophenone	131822-44-1	97%	1g	￡270.00	2022-02-28
Fluorochem	201634-2g	3-Chloro-4'-nitrobenzophenone	131822-44-1	97%	2g	￡412.00	2022-02-28
Fluorochem	201634-5g	3-Chloro-4'-nitrobenzophenone	131822-44-1	97%	5g	￡838.00	2022-02-28
abcr	AB361771-1 g	3-Chloro-4'-nitrobenzophenone, 97%; .	131822-44-1	97%	1 g	€503.80	2023-07-19
abcr	AB361771-2 g	3-Chloro-4'-nitrobenzophenone, 97%; .	131822-44-1	97%	2 g	€728.80	2023-07-19
abcr	AB361771-5 g	3-Chloro-4'-nitrobenzophenone, 97%; .	131822-44-1	97%	5 g	€1,402.00	2023-07-19
TRC	C082470-250mg	3-Chloro-4'-nitrobenzophenone	131822-44-1		250mg	$ 110.00	2022-06-06
TRC	C082470-500mg	3-Chloro-4'-nitrobenzophenone	131822-44-1		500mg	$ 185.00	2022-06-06
abcr	AB361771-1g	3-Chloro-4'-nitrobenzophenone, 97%; .	131822-44-1	97%	1g	€503.80	2025-02-17
abcr	AB361771-2g	3-Chloro-4'-nitrobenzophenone, 97%; .	131822-44-1	97%	2g	€728.80	2025-02-17

3-Chloro-4'-nitrobenzophenone Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

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